Cas no 1257431-44-9 (5-Bromo-3-isopropoxy-2-methyl-pyridine)

• Product Name: 5-Bromo-3-isopropoxy-2-methyl-pyridine
• CAS No: 1257431-44-9
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 2124809
• Update Time: 2023-08-04

5-Bromo-3-isopropoxy-2-methyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-isopropoxy-2-methylpyridine
• FLWFUQREWQXXDJ-UHFFFAOYSA-N
• 5-Bromo-3-isopropoxy-2-methyl-pyridine
• Pyridine, 5-bromo-2-methyl-3-(1-methylethoxy)-

• Inchi： 1S/C9H12BrNO/c1-6(2)12-9-4-8(10)5-11-7(9)3/h4-6H,1-3H3
• InChI Key： FLWFUQREWQXXDJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C)C(=C1)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Topological Polar Surface Area: 22.1